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Compound of Interest

Compound Name: BMS-466442

CAS No.: 1598424-76-0

Cat. No.: B606233 Get Quote

Abstract & Introduction
BMS-466442 is a potent, selective, and reversible inhibitor of the alanine-serine-cysteine

transporter-1 (Asc-1; SLC7A10). Unlike non-specific transport inhibitors, BMS-466442 exhibits

high selectivity (>1000-fold) over related transporters like LAT-2 and ASCT-2.[1] By blocking

Asc-1, this compound modulates the synaptic concentration of D-serine and glycine, thereby

indirectly regulating NMDA receptor (NMDAR) activity.[2] This mechanism is critical in research

areas concerning schizophrenia, cognitive deficits, and synaptic plasticity.

This protocol provides a standardized method for preparing, verifying, and storing BMS-466442
stock solutions. It addresses the compound's specific physicochemical constraints, particularly

its solubility profile in Dimethyl Sulfoxide (DMSO), to ensure experimental reproducibility.

Physicochemical Properties & Solubility Data[1][3]
[4][5][6]
Before preparation, verify the specific batch data on your vial. Molecular weights may vary

slightly due to salt forms (e.g., HCl salts) or hydration. The data below represents the free

base.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b606233?utm_src=pdf-interest
https://www.benchchem.com/product/b606233?utm_src=pdf-body
https://www.benchchem.com/product/b606233?utm_src=pdf-body
https://www.tocris.com/products/bms-466442_6878
https://en.wikipedia.org/wiki/BMS-466442
https://www.benchchem.com/product/b606233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

IUPAC Name

N-[[5-methoxy-6-

(phenylmethoxy)-1H-indol-2-

yl]carbonyl]-1-(phenylmethyl)-

L-histidine, methyl ester

CAS Number 1598424-76-0

Molecular Formula C₃₁H₃₀N₄O₅

Molecular Weight 538.60 g/mol Check label for salt forms

Target Asc-1 (SLC7A10) IC₅₀ ~11–37 nM

Solubility (DMSO) ~10–50 mg/mL (18–90 mM)
Vendor dependent.[3]

Conservative target: 10 mM

Solubility (Water) Insoluble
Precipitates immediately upon

contact

Appearance White to off-white solid

Critical Note on Solubility: While some vendors report solubility up to 100 mM in DMSO,

practical experience suggests preparing a 10 mM master stock is safer to prevent precipitation

during freeze-thaw cycles.

Critical Reagents & Equipment
Compound: BMS-466442 (Store solid at -20°C, desiccated).

Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9% purity (e.g., Sigma-Aldrich or

Thermo Scientific).
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Why Anhydrous? Water accumulation in DMSO ("wet DMSO") drastically reduces the

solubility of hydrophobic compounds like BMS-466442 and promotes hydrolytic

degradation.

Vessels: Amber glass vials (borosilicate) with Teflon-lined caps.

Why Amber? Protects from potential photodegradation.

Why Glass? DMSO can leach plasticizers from standard polypropylene tubes over long

storage periods.

Equipment: Analytical balance (0.01 mg precision), Vortex mixer, Sonicator (bath type).

Protocol: Preparation of 10 mM Master Stock
This protocol targets a 10 mM concentration. Adjust volumes based on the exact mass of your

specific aliquot.

Step 1: Environmental Equilibration
Remove the BMS-466442 vial from the freezer (-20°C) and place it in a desiccator. Allow it to

warm to room temperature (approx. 30–60 mins) before opening.

Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the

hygroscopic solid, causing weighing errors and potential hydrolysis.

Step 2: Calculation
Use the formula:

[1][4]

Example Calculation:

Mass: 5.0 mg

MW: 538.6 g/mol [1][3]

Target Conc: 10 mM (0.01 M)
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Step 3: Solubilization
Add the calculated volume of Anhydrous DMSO directly to the vial containing the powder.

Vortex vigorously for 30 seconds.

Visual Inspection: Hold the vial against a light source. The solution must be perfectly clear.

Troubleshooting: If undissolved particles remain, sonicate in a water bath (ambient temp)

for 5 minutes. Avoid heating above 37°C.

Step 4: Aliquoting & Storage[7]
Divide the stock into single-use aliquots (e.g., 50 µL) in high-quality polypropylene

microcentrifuge tubes (or amber glass vials if available).

Seal: Parafilm the caps to prevent evaporation and moisture entry.

Store: -20°C (stable for 6 months) or -80°C (stable for >1 year).

Workflow Visualization
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Caption: Step-by-step workflow for the preparation of BMS-466442 master stock solution.

Working Solutions & In Vitro Application
BMS-466442 is highly hydrophobic. Direct addition of high-concentration DMSO stock to cell

culture media can cause immediate precipitation ("crashing out").

Serial Dilution Protocol:
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Intermediate Dilution: Dilute the 10 mM stock 1:100 in culture medium (or buffer) to create a

100 µM (10x) working solution.

Technique: Add the DMSO stock slowly to the vortexing medium. Do not add medium to

the DMSO stock.

Final Application: Add the 10x solution to your cells to achieve the final assay concentration

(e.g., 10–100 nM).

Final DMSO Concentration: Ensure final DMSO is <0.1% (v/v) to avoid solvent toxicity.

Mechanism of Action: Asc-1 Inhibition[2][8]
Understanding the mechanism is vital for interpreting assay results. BMS-466442 does not

target MDM2; it targets the Asc-1 transporter. Asc-1 mediates the exchange of small neutral

amino acids (D-Serine, Glycine, Alanine, Cysteine).

Physiological Role: Asc-1 regulates the extracellular levels of D-Serine, a co-agonist of the

NMDA receptor.

Drug Effect: Inhibition of Asc-1 by BMS-466442 alters D-Serine availability, thereby

modulating NMDAR-dependent synaptic plasticity.

Pathway Visualization
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Synaptic Modulation
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Caption: Mechanism of Action. BMS-466442 inhibits Asc-1, disrupting D-Serine/Glycine

transport and modulating NMDA receptor signaling.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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